Cas no 2172453-25-5 (3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyloxetan-3-ol)

• Product Name: 3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyloxetan-3-ol
• CAS No: 2172453-25-5
• MF: C₆H₁₁N₅O₂
• MW: 185.183840036392
• CID: 6197403
• PubChem ID: 165606505
• Update Time: 2025-11-06

3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyloxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyloxetan-3-ol
• EN300-1640174
• 3-[amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl]oxetan-3-ol
• 2172453-25-5

• Inchi： 1S/C6H11N5O2/c1-11-5(8-9-10-11)4(7)6(12)2-13-3-6/h4,12H,2-3,7H2,1H3
• InChI Key： DRMNNVFVVHWWCC-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C(C1=NN=NN1C)N)O

Computed Properties

• Exact Mass: 185.09127461g/mol
• Monoisotopic Mass: 185.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 99.1Ų

Additional information on 3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyloxetan-3-ol

Introduction to 3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyloxetan-3-ol (CAS No. 2172453-25-5)

3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyloxetan-3-ol (CAS No. 2172453-25-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrazole ring and an oxetane moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The tetrazole ring is a well-known functional group in medicinal chemistry due to its ability to mimic carboxylic acid functionalities and its excellent metabolic stability. The presence of the oxetane moiety, a four-membered cyclic ether, adds to the compound's structural rigidity and enhances its pharmacokinetic properties. The combination of these features makes 3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyloxetan-3-ol a promising candidate for various therapeutic applications.

Recent studies have explored the potential of 3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyloxetan-3-ol in the treatment of cardiovascular diseases. The compound has shown promising results in preclinical models, demonstrating its ability to modulate key cardiovascular pathways. Specifically, it has been found to exhibit potent vasodilatory effects and anti-inflammatory properties, which are crucial for managing conditions such as hypertension and atherosclerosis.

In addition to its cardiovascular applications, 3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyloxetan-3-ol has also been investigated for its potential as an antiviral agent. Research has shown that the compound can effectively inhibit the replication of several viral strains, including influenza and herpes viruses. The mechanism of action involves the disruption of viral entry into host cells and the inhibition of viral enzyme activity.

The synthesis of 3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyloxetan-3-ol is a complex process that requires precise control over reaction conditions. The synthesis typically involves several steps, including the formation of the tetrazole ring and the introduction of the oxetane moiety. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, making it more accessible for further research and development.

One of the key challenges in the development of 3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyloxetan-3-ol is optimizing its pharmacokinetic properties. Studies have focused on improving its solubility and bioavailability to enhance its therapeutic efficacy. Techniques such as prodrug strategies and nanoparticle formulations have been explored to address these issues. These approaches have shown promising results in preclinical studies and are expected to play a crucial role in the clinical development of this compound.

The safety profile of 3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyloxetan-3-ol has also been extensively evaluated. Preclinical toxicology studies have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other medications.

In conclusion, 3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-y)lmethyloxetan-3-ol (CAS No. 2172453–25–5) represents a promising candidate for various therapeutic applications due to its unique structural features and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available from clinical trials and further studies, this compound may play a significant role in advancing medical treatments for cardiovascular diseases and viral infections.